Cas no 921557-41-7 (N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• CAS No: 921557-41-7
• MF: C₂₅H₃₀N₄O₄S
• MW: 482.595104694366
• CID: 6511617
• PubChem ID: 18568045
• Update Time: 2025-06-30

N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• N-[4-({[4-(diethylamino)-2-methylphenyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• F2202-0586
• N-[4-[2-[4-(diethylamino)-2-methylanilino]-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• 921557-41-7
• N-(4-(2-((4-(diethylamino)-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• AKOS024628196

• Inchi： 1S/C25H30N4O4S/c1-6-29(7-2)19-9-10-20(16(3)12-19)27-23(30)14-18-15-34-25(26-18)28-24(31)17-8-11-21(32-4)22(13-17)33-5/h8-13,15H,6-7,14H2,1-5H3,(H,27,30)(H,26,28,31)
• InChI Key： DSDYFHWESCLSMI-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=C(C=2)OC)OC)=O)=NC(=C1)CC(NC1C=CC(=CC=1C)N(CC)CC)=O

Computed Properties

• Exact Mass: 482.19877662g/mol
• Monoisotopic Mass: 482.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 121Ų

Additional information on N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide

Recent Advances in the Study of N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide (CAS: 921557-41-7)

The compound N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide (CAS: 921557-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, is being investigated for its role in modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with cellular targets, particularly its ability to inhibit or activate specific enzymes or receptors. Preliminary data suggest that N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide exhibits promising activity in vitro, with potential applications in oncology and neurology. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mechanisms and optimize its structure for enhanced efficacy.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory effects on a range of kinase enzymes, which are often implicated in cancer progression. The study highlighted the compound's selectivity and potency, making it a candidate for further preclinical evaluation. Additionally, computational models have been used to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a therapeutic agent.

Another noteworthy finding comes from a collaborative research effort between academic and industrial laboratories, which explored the compound's potential in treating neurodegenerative diseases. The results, presented at the International Conference on Chemical Biology, indicated that N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide could modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the compound's optimization and scalability. Researchers are currently working on improving its synthetic route to enhance yield and purity, as well as addressing potential toxicity concerns. Future studies are expected to focus on in vivo validation and the identification of biomarkers to monitor its therapeutic effects.

In conclusion, N-4-({4-(diethylamino)-2-methylphenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications across various disease areas underscore the importance of continued investigation. As the field advances, this compound may pave the way for new therapeutic strategies and contribute to the development of next-generation pharmaceuticals.